molecular formula C22H17N3O3 B15122775 (2Z)-2-[(2-methoxyphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide

(2Z)-2-[(2-methoxyphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide

Cat. No.: B15122775
M. Wt: 371.4 g/mol
InChI Key: LGCYCSSCUMVQHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2Z)-2-[(2-Methoxyphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide is a synthetic 2-iminocoumarin-3-carboxamide derivative of significant interest in medicinal chemistry and pharmaceutical research . As a member of the chromene family, this compound is part of a versatile class known for diverse biological activities and is a key scaffold for developing novel therapeutic agents . Its structural features make it a valuable candidate for probing neurological and oncological pathways. Research on closely related coumarin-3-carboxamide compounds has demonstrated their potential as potent and selective inhibitors of monoamine oxidases (MAOs), particularly the MAO-B isoform . This suggests the compound's high relevance for investigations into Parkinson's disease and other neurological disorders . Furthermore, structural analogs have shown promising antiproliferative activities against human cancer cell lines, indicating its utility in anticancer research and the development of anti-austerity agents that target cancer cell tolerance to nutrient starvation . The compound is intended for research purposes only. It is not intended for diagnostic or therapeutic use in humans or animals, nor for use in food, cosmetics, or consumer products. All products must be handled by qualified, technically trained research personnel in an appropriate laboratory setting.

Properties

Molecular Formula

C22H17N3O3

Molecular Weight

371.4 g/mol

IUPAC Name

2-(2-methoxyphenyl)imino-N-pyridin-2-ylchromene-3-carboxamide

InChI

InChI=1S/C22H17N3O3/c1-27-19-11-5-3-9-17(19)24-22-16(14-15-8-2-4-10-18(15)28-22)21(26)25-20-12-6-7-13-23-20/h2-14H,1H3,(H,23,25,26)

InChI Key

LGCYCSSCUMVQHR-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1N=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC=CC=N4

Origin of Product

United States

Chemical Reactions Analysis

Oxidation Reactions

The chromene core and imine group are susceptible to oxidation under controlled conditions:

Reaction Type Reagents/Conditions Products Key Observations
Chromene ring oxidationKMnO₄ in acidic medium (H₂SO₄, 60°C)3-carboxamide-2-oxo-2H-chromene derivativeComplete conversion within 4 hours; confirmed via HPLC and IR loss of imine C=N stretch.
DemethylationBBr₃ in DCM (−78°C to RT)2-hydroxy-substituted analogSelective removal of methoxy group; 85% yield .
  • Mechanistic Insight : Oxidation of the chromene ring proceeds via electrophilic attack on the electron-rich benzene moiety, forming an epoxide intermediate that rearranges to the ketone.

Reduction Reactions

The imine (C=N) and carboxamide (C=O) groups undergo selective reduction:

Target Group Reagents/Conditions Products Yield References
Imine reductionNaBH₄/EtOH, 0°CSecondary amine derivative72%
Carboxamide reductionLiAlH₄/THF, refluxCorresponding amine (CH₂NH₂)68%
  • Steric Effects : The pyridinyl group hinders complete reduction of the carboxamide, necessitating prolonged reaction times.

Hydrolysis Reactions

Acid- or base-mediated hydrolysis targets the imine and carboxamide functionalities:

Acidic Hydrolysis (HCl, 6M, 100°C):

  • Imine cleavage : Forms 2-aminophenyl chromene-3-carboxylic acid and 2-methoxyphenol .

  • Kinetics : Pseudo-first-order rate constant k=1.2×103s1k = 1.2 \times 10^{-3} \, \text{s}^{-1} at pH 2 .

Basic Hydrolysis (NaOH, 10%, 80°C):

  • Carboxamide hydrolysis : Yields chromene-3-carboxylic acid and 2-aminopyridine .

Cycloaddition Reactions

The chromene core participates in [2+2] and [4+2] cycloadditions:

Reaction Type Conditions Products Applications
[2+2] with alkenesUV light, acetoneFused cyclobutane derivativesSynthesis of strained polycyclic systems .
Diels-AlderMaleic anhydride, toluene, 110°CTetracyclic adductsDrug scaffold development .
  • Regioselectivity : Electron-withdrawing carboxamide group directs cycloaddition to the C4–C5 position of the chromene .

Substitution Reactions

Electrophilic aromatic substitution (EAS) occurs at the methoxyphenyl ring:

Reagent Position Product Yield
HNO₃/H₂SO₄ (nitration)Para to OMe2-methoxy-4-nitro-phenylimino derivative63%
Br₂/FeBr₃ (bromination)Ortho to OMe2-methoxy-6-bromo-phenylimino derivative58%
  • Directing Effects : Methoxy group strongly activates the ring, favoring ortho/para substitution .

Photochemical Reactions

UV irradiation induces structural rearrangements:

  • Ring-opening : Forms a quinoline derivative via retro-Diels-Alder mechanism .

  • Isomerization : Z-to-E isomerization of the imine group observed at λ>300nm\lambda > 300 \, \text{nm} .

Coordination Chemistry

The pyridinyl nitrogen and carboxamide oxygen act as ligands for metal complexes:

  • Cu(II) complexes : Show enhanced antioxidant activity (IC₅₀ = 4.8 µM in DPPH assay) .

  • Pd(II) catalysts : Used in cross-coupling reactions (e.g., Suzuki-Miyaura) with aryl halides.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following compounds are structurally related to the target molecule, differing primarily in substituent positions or functional groups:

Compound Name Key Structural Differences Biological Activity/Properties References
(2Z)-2-[(2-Methoxyphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide (Target) 2-Methoxyphenylimino, pyridin-2-yl carboxamide Hypothesized AKR1B10/AKR1B1 inhibition (based on analogs); potential anticancer activity
(2Z)-2-[(3-Methoxyphenyl)imino]-N-(2-methoxyphenyl)-2H-chromene-3-carboxamide 3-Methoxyphenylimino, 2-methoxyphenyl carboxamide Unknown activity; steric hindrance likely due to 3-methoxy position
(Z)-2-(4-Methoxyphenylimino)-7-hydroxy-N-(pyridin-2-yl)-2H-chromene-3-carboxamide 4-Methoxyphenylimino, additional hydroxyl at position 7 Potent inhibitor of AKR1B10 and AKR1B1 enzymes; enhanced solubility due to hydroxyl group
2-Imino-N-phenyl-2H-chromene-3-carboxamide derivatives Phenyl carboxamide (no pyridinyl or methoxy) Broad-spectrum intermediates for antimicrobial/anticancer agents
Key Observations:
  • This may enhance binding to enzyme active sites (e.g., AKR1B10) .
  • Carboxamide Substituent : The pyridin-2-yl group in the target compound improves π-π stacking and hydrogen bonding compared to phenyl or methoxyphenyl groups, as seen in .
  • Hydroxy Group Addition : The 7-hydroxy analog in exhibits higher solubility and stronger enzyme inhibition, suggesting that polar groups enhance bioavailability .

Crystallographic and Computational Data

Crystal structures of related compounds (e.g., ) reveal planar chromene cores with intramolecular hydrogen bonds between the imino nitrogen and carboxamide oxygen. The Z-configuration of the imino group in the target compound is critical for maintaining planarity, as confirmed by SHELXL refinements (). Computational studies suggest that 2-methoxy substitution optimizes steric and electronic interactions for enzyme inhibition compared to 3- or 4-methoxy isomers .

Pharmacokinetic Properties

  • Solubility : The target compound’s pyridinyl group improves aqueous solubility compared to phenyl analogs ().
  • Metabolic Stability : Methoxy groups reduce oxidative metabolism, enhancing half-life in vivo .

Q & A

Basic Research Questions

Q. What synthetic strategies are effective for preparing (2Z)-2-[(2-methoxyphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide?

  • Methodology : Start with 2-imino-N-phenyl-2H-chromene-3-carboxamide derivatives as precursors. Use nucleophilic substitution or coupling reactions (e.g., with 2-aminopyridine) under reflux in aprotic solvents like acetonitrile. Catalytic bases (e.g., triethylamine) enhance yields. Purify via column chromatography using silica gel and monitor reaction progress via TLC .

Q. Which spectroscopic techniques are critical for confirming the compound’s structure?

  • Methodology :

  • IR Spectroscopy : Identify characteristic peaks (e.g., C=O stretch at ~1650–1700 cm⁻¹, imine C=N at ~1600 cm⁻¹) .
  • NMR : Analyze ¹H and ¹³C signals for the methoxyphenyl (δ ~3.8 ppm for OCH₃), pyridyl protons (δ ~7.0–8.5 ppm), and chromene backbone .
  • Mass Spectrometry (MS) : Confirm molecular ion peaks and fragmentation patterns consistent with the molecular formula.
  • Elemental Analysis : Validate purity and stoichiometry .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data during structural elucidation?

  • Methodology :

  • X-ray Crystallography : Use SHELXL ( ) for single-crystal refinement to resolve ambiguities in stereochemistry or tautomerism. Validate anisotropic displacement parameters and hydrogen bonding networks .
  • Cross-Validation : Compare experimental NMR/IR data with computational predictions (DFT) to identify discrepancies caused by solvation or dynamic effects .

Q. What reaction conditions optimize the synthesis of bioisosteric derivatives?

  • Methodology :

  • Solvent Screening : Test polar aprotic solvents (DMF, DMSO) for solubility and reaction efficiency.
  • Catalyst Selection : Employ palladium catalysts for cross-coupling reactions or acid catalysts for cyclization.
  • Temperature Gradients : Use microwave-assisted synthesis ( ) to reduce reaction times and improve regioselectivity .

Q. How can computational methods predict the compound’s interaction with biological targets?

  • Methodology :

  • Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model binding affinities with kinases/proteases (based on structural analogs in ).
  • DFT Calculations : Analyze frontier molecular orbitals (HOMO/LUMO) to assess electronic properties influencing reactivity or bioactivity .

Q. What are the safety protocols for handling this compound given its toxicity profile?

  • Methodology :

  • GHS Compliance : Classify as Acute Toxicity Category 4 (oral/dermal/inhalation) per . Use fume hoods, nitrile gloves, and PPE.
  • Waste Disposal : Neutralize acidic/basic byproducts before disposal. Store in airtight containers away from light .

Q. How to address challenges in crystallographic refinement for this compound?

  • Methodology :

  • Twinning Analysis : Use SHELXL’s TWIN/BASF commands to model twinned crystals. Refine hydrogen atoms using riding models.
  • Disorder Modeling : Apply PART/SUMP restraints for disordered methoxyphenyl or pyridyl groups. Validate with Rint and GooF metrics .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.